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Cat. No.: B1222470 Get Quote

A Clarification on the Use of Chlorine-38 versus Chlorine-36

Initial research into the use of Chlorine-38 for groundwater dating reveals that this isotope is

not suitable for such applications. The primary reason is its extremely short half-life of

approximately 37.2 minutes.[1][2] This rapid decay means that any Chlorine-38 present in

groundwater would diminish to undetectable levels within a matter of hours, rendering it

unusable for dating water bodies that are typically years, centuries, or even millennia old.

The scientifically established and widely utilized chlorine radioisotope for groundwater dating is

Chlorine-36 (³⁶Cl).[3][4][5] With a long half-life of 301,000 years, Chlorine-36 is well-suited for

determining the residence time of old groundwater and serves as a valuable tracer in

hydrogeology.[5][6]

Therefore, these application notes and protocols will focus on the established methods

involving Chlorine-36 for groundwater dating studies, providing researchers, scientists, and

drug development professionals with a comprehensive guide to its application.

Application Notes: Chlorine-36 in Groundwater
Dating
Chlorine-36 is a cosmogenic nuclide produced in the atmosphere by the spallation of argon

from cosmic rays.[4][5] It is also produced in the subsurface through neutron activation of

Chlorine-35.[6][7] As a conservative tracer, ³⁶Cl moves with groundwater with minimal
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interaction with the aquifer matrix, making it an excellent tool for dating and tracing water

masses.[4]

Key Applications:

Dating Old Groundwater: The long half-life of ³⁶Cl allows for the dating of groundwater on

timescales ranging from approximately 100,000 to 1 million years.[4]

Identifying Modern Water Intrusion: Elevated levels of ³⁶Cl, resulting from the atmospheric

testing of nuclear weapons between 1952 and 1958, can be used as a marker to identify the

presence of modern (post-1950s) water in groundwater systems.[3]

Tracing Groundwater Flow and Mixing: Variations in ³⁶Cl concentrations can help delineate

different groundwater bodies, identify mixing zones, and understand subsurface flow paths.

[3]

Assessing Aquifer Recharge and Residence Time: By measuring the decay of cosmogenic

³⁶Cl, researchers can estimate the time elapsed since the water was last in contact with the

atmosphere, providing insights into recharge rates and aquifer residence times.[3][4]

Quantitative Data Summary
The following table summarizes key quantitative data for Chlorine-36 relevant to groundwater

dating studies.
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Parameter Value Reference

Half-life (T½) 301,000 years [5][6]

Decay Mode
Beta decay to Argon-36 and

electron capture to Sulfur-36
[6]

Natural Atmospheric ³⁶Cl/Cl

Ratio
Approximately (7–10) × 10⁻¹³ [6]

Typical Groundwater ³⁶Cl/Cl

Ratios

Varies significantly based on

age and origin
[5]

Measurement Technique
Accelerator Mass

Spectrometry (AMS)
[8]

Experimental Protocols
Sample Collection
Proper sample collection is critical to avoid contamination and ensure the integrity of the ³⁶Cl

analysis.

Materials:

High-density polyethylene (HDPE) or glass sample bottles (pre-cleaned)

Bailer, pump, or other appropriate groundwater sampling device

Field parameter measurement instruments (pH, conductivity, temperature)

Deionized water for rinsing

Gloves

Protocol:

Purge the well of stagnant water until field parameters (pH, conductivity, and temperature)

stabilize. This ensures that the collected sample is representative of the aquifer water.
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Rinse the sample bottles three times with the groundwater to be sampled.

Collect the groundwater sample, ensuring no air bubbles are trapped in the bottle.

Fill the bottle to the top to minimize headspace.

Cap the bottle tightly.

Label the bottle clearly with the sample ID, date, time, and location.

Store the samples in a cool, dark place until they can be transported to the laboratory.

Sample Preparation for ³⁶Cl Analysis
This protocol outlines the steps for preparing a water sample for ³⁶Cl analysis by Accelerator

Mass Spectrometry (AMS).

Materials:

Silver nitrate (AgNO₃) solution

Nitric acid (HNO₃)

Beakers and other laboratory glassware

Centrifuge

Drying oven or furnace

Protocol:

Filter the groundwater sample to remove any suspended solids.

Acidify the sample with nitric acid to a pH of approximately 2.

Add silver nitrate solution to the water sample to precipitate the chloride as silver chloride

(AgCl).

Allow the AgCl precipitate to settle.
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Separate the AgCl precipitate from the supernatant by decantation or centrifugation.

Wash the AgCl precipitate with deionized water to remove any co-precipitated salts.

Dry the AgCl precipitate in an oven at a low temperature.

The dried AgCl is then pressed into a target holder for analysis by AMS.

Data Interpretation
The measured ³⁶Cl/Cl ratio is used to calculate the age of the groundwater using the following

radioactive decay equation:

N(t) = N₀ * e^(-λt)

Where:

N(t) is the measured ³⁶Cl/Cl ratio in the sample.

N₀ is the initial ³⁶Cl/Cl ratio at the time of recharge.

λ is the decay constant of ³⁶Cl (ln(2)/T½).

t is the age of the groundwater.

Determining the initial ratio (N₀) is a critical and often challenging step. It can be estimated from

modern precipitation in the recharge area, from very young groundwater samples, or through

modeling of subsurface production.

Visualizations
Logical Workflow for Chlorine-36 Groundwater Dating
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Field Operations

Laboratory Analysis

Data Interpretation

Site Selection & Well Identification

Well Purging

Groundwater Sample Collection

Sample Filtration & Acidification

Sample Transport

Chloride Precipitation (AgCl)

Sample Purification & Drying

Accelerator Mass Spectrometry (AMS) Analysis

Determination of ³⁶Cl/Cl Ratio

Estimation of Initial Ratio (N₀)

Groundwater Age Calculation

Hydrogeological Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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